(Z)-ethyl 2-((2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(3,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C19H14Cl2O5/c1-2-24-18(22)10-25-12-4-5-13-16(9-12)26-17(19(13)23)8-11-3-6-14(20)15(21)7-11/h3-9H,2,10H2,1H3/b17-8-
• InChI Key: MZTBRPCTEOIYFK-IUXPMGMMSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)Cl)Cl)O2
• Isomeric SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)Cl)Cl)/O2
• Molecular Formula: C19H14Cl2O5
• Molecular Weight: 393.2 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. The IUPAC name provides a systematic way of naming chemical substances, allowing the compound’s structure to be determined from its name. The molecular formula shows the types and numbers of atoms present in a molecule of the compound, while the structural formula shows the arrangement of these atoms.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of a synthesis process would involve understanding these reactions, including the reagents and conditions required, and the mechanism of each reaction.

Molecular Structure Analysis

Molecular structure analysis involves determining the three-dimensional arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry can be used to determine molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions where the compound is a reactant (used to produce other compounds) or a product (produced from other compounds). The conditions under which these reactions occur, their mechanisms, and their products would all be part of this analysis.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, stability, and reactivity. These properties can often be predicted based on the compound’s structure and can be confirmed through experimental testing.

Scientific Research Applications

Organic Synthesis and Derivatives

Research in organic synthesis often focuses on developing efficient, environmentally benign methods for creating complex molecules. A study by Xiao‐Qiang Li and Chi Zhang (2009) highlights an efficient alcohol oxidation system using a TEMPO catalyst in ethyl acetate, an environmentally friendly solvent, demonstrating a methodology that might be applicable to the synthesis or modification of similar compounds (Li & Zhang, 2009).

Crystal Structure and Molecular Activity

Understanding the crystal structure and molecular activity of organic compounds is crucial for applications in materials science and pharmaceuticals. A study by A. D. Kumar et al. (2016) on ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate reveals insights into its antimicrobial and antioxidant activities, providing a glimpse into how structural features influence biological activity (Kumar et al., 2016).

Reaction Mechanisms and Novel Compounds

Exploration of reaction mechanisms and the synthesis of novel compounds is a fundamental aspect of chemical research. For example, the work by A. V. Tverdokhlebov et al. (2005) on the synthesis of pyrrolo[2,1-b]thiazol-3-one derivatives through reactions with substituted benzaldehydes can provide valuable insights into the reactivity and potential applications of structurally related compounds (Tverdokhlebov et al., 2005).

Advanced Materials and Photoinitiators

The development of advanced materials, including photoinitiators for polymerization processes, is an area of significant interest. Research by Liang Zhao et al. (2011) on the synthesis of a two-photon carbazole photoinitiator demonstrates the potential of organic compounds in high-tech applications (Zhao et al., 2011).

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve understanding how the compound interacts with biological systems. This could involve binding to specific proteins, altering cellular processes, or other biochemical interactions.

Safety and Hazards

The safety and hazards of a compound involve understanding its toxicity, flammability, and environmental impact. This information is typically available in a compound’s Material Safety Data Sheet (MSDS).

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications (such as in medicine or materials science), or ways to improve its synthesis.